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Compound of Interest

Compound Name: Lithium periodate
CAS No.: 21111-84-2
Cat. No.: B1603596
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of anhydrous
lithium periodate (LilO4). The information presented is curated for professionals in research
and development who require a detailed understanding of the solid-state properties of this
inorganic compound. This document summarizes key crystallographic data, outlines plausible
experimental protocols for its synthesis and characterization, and visualizes the experimental
workflow.

Core Crystallographic Data

The definitive crystal structure of anhydrous lithium periodate was first reported by Kraft and
Jansen in 1995.[1] Single-crystal X-ray diffraction analysis revealed a monoclinic crystal
system. The key crystallographic parameters are summarized in the table below for ease of
reference and comparison.
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Parameter Value
Chemical Formula LilOa

Crystal System Monoclinic
Space Group Pl12i/n1l
Unit Cell Dimensions a=5.255(3) A
b =8.511(4) A

c=7.969(5) A

a=90°

B =104.21(3)°

y =90°

Volume 345.5(4) As
Formula Units per Unit Cell (2) 4
Isostructural with LiAIHa

Coordination Environment

In the crystal lattice of anhydrous lithium periodate, the iodine atom is tetrahedrally
coordinated by four oxygen atoms, forming the periodate anion (I047). The lithium cation (Li*)
is coordinated by five oxygen atoms in a strongly distorted trigonal-bipyramidal geometry. A
notable feature of this structure is that two of these lithium-oxygen polyhedra are linked via a
common edge.

Experimental Protocols

While the seminal paper by Kraft and Jansen provides the definitive structural data, the
detailed experimental procedures for the synthesis of anhydrous single crystals and the
specifics of the X-ray diffraction experiment are not readily available in public databases.
Therefore, the following sections outline plausible, detailed methodologies based on
established practices in inorganic solid-state chemistry and crystallography.
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Synthesis of Anhydrous Lithium Periodate Single
Crystals

The synthesis of high-quality single crystals of anhydrous lithium periodate is crucial for

accurate structural determination. A likely method involves the careful dehydration of a

hydrated precursor, such as lithium periodate dihydrate (LilO4-2H20), or a direct solid-state

reaction.

Method 1: Dehydration of Lithium Periodate Dihydrate

Preparation of Hydrated Precursor: Lithium periodate dihydrate can be synthesized by
reacting a stoichiometric amount of a soluble lithium salt (e.g., lithium hydroxide or lithium
carbonate) with periodic acid in an aqueous solution. Slow evaporation of the resulting
solution at room temperature should yield crystals of LilO4-2H20.

Dehydration: The hydrated crystals are then placed in a controlled atmosphere furnace. The
temperature is slowly raised to a point below the decomposition temperature of the
anhydrous salt but sufficient to drive off the water of hydration. This process should be
carried out under a vacuum or a stream of dry, inert gas (e.g., argon or nitrogen) to prevent
the reabsorption of moisture.

Annealing and Crystal Growth: The resulting anhydrous powder can be pelletized and
annealed at an elevated temperature, just below its melting point, for an extended period.
This process can promote the growth of larger single crystals suitable for X-ray diffraction.

Method 2: Solid-State Reaction

o Precursor Mixture: A stoichiometric mixture of a lithium source, such as lithium peroxide

(LizO2) or lithium oxide (LizO), and an iodine oxide, like iodine pentoxide (120s), is finely
ground in an agate mortar.

Reaction: The powdered mixture is placed in an alumina or platinum crucible and heated in a
tube furnace under a controlled atmosphere (e.g., dry oxygen or air) at a temperature
sufficient to initiate the solid-state reaction.

Crystal Growth: The product is then slowly cooled to room temperature to allow for the
formation of single crystals.
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Single-Crystal X-ray Diffraction Analysis

The determination of the crystal structure of anhydrous lithium periodate would follow a
standard procedure for single-crystal X-ray diffraction.

o Crystal Selection and Mounting: A suitable single crystal of anhydrous LilO4, with dimensions
typically in the range of 0.1 to 0.3 mm, is selected under a polarizing microscope. The crystal
is then mounted on a goniometer head using a cryoloop and a cryoprotectant oil.

o Data Collection: The mounted crystal is placed on a single-crystal X-ray diffractometer
equipped with a suitable X-ray source (e.g., Mo Ka radiation, A = 0.71073 A) and a detector
(e.g., a CCD or CMOS detector). The data is typically collected at a low temperature (e.g.,
100 K) to minimize thermal vibrations and improve data quality. A series of diffraction images
are collected as the crystal is rotated through a range of angles.

o Data Reduction: The collected diffraction images are processed to integrate the intensities of
the Bragg reflections and apply corrections for factors such as Lorentz and polarization
effects, and absorption.

» Structure Solution and Refinement: The crystal structure is solved using direct methods or
Patterson methods to obtain an initial model of the atomic positions. This model is then
refined using full-matrix least-squares methods against the experimental diffraction data.[2]
[3][4] This iterative process adjusts the atomic coordinates, and anisotropic displacement
parameters until the calculated diffraction pattern shows the best possible agreement with
the observed data.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the determination of the crystal
structure of anhydrous lithium periodate.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1603596/docs?utm_src=pdf-body#unveiling-the-structure-of-anhydrous-lithium-periodate-a-technical-guide
http://pd.chem.ucl.ac.uk/pdnn/refine1/fitintro.htm
https://academic.oup.com/book/25483/chapter/192686912
https://dictionary.iucr.org/Refinement
https://www.benchchem.com/product/b1603596/docs?utm_src=pdf-body#unveiling-the-structure-of-anhydrous-lithium-periodate-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603596?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundatio

nal & Exploratory
Check Availability & Pricing

Experimental Workflow for Crystal Structure Determination of Anhydrous LilO4
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Experimental Workflow for Crystal Structure Determination of Anhydrous LilO4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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